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Compound of Interest

Compound Name: Cinnamyl butyrate

Cat. No.: B1240197

Application Notes and Protocols for Cinnamyl
Butyrate

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the safe handling, storage, and use of cinnamyl
butyrate in a laboratory setting. Adherence to these guidelines is crucial for ensuring personal
safety and maintaining the integrity of the compound for research and development
applications.

Compound Information

Cinnamyl Butyrate is an ester with a characteristic warm, fruity, and sweet aroma, reminiscent
of cinnamon and apricot.[1] It is utilized in the fragrance and flavor industries and may be
investigated for other biological activities in a research context.[1][2]

Table 1: Physical and Chemical Properties of Cinnamyl Butyrate
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Property Value Source
Appearance Colorless to pale yellow liquid [11[3]
Molecular Formula Ci13H1602 [4]
Molecular Weight 204.27 g/mol [4]

Odor Warm, fruity, sweet, cinnamon- o

like

Boiling Point 299 - 301 °C [5]
Flash Point > 110 °C (> 230 °F) [6][7]
Specific Gravity 1.010-1.017 @ 25°C [6][7]
Refractive Index 1.525-1.530 @ 20°C [61[7]

N Insoluble in water; soluble in
Solubility _ [1][8]
alcohols and oils

Purity Typically 298% [5]

Hazard Identification and Safety Precautions

Cinnamyl butyrate is generally considered to have low toxicity, but proper handling is
essential to minimize exposure and potential risks.

Table 2: Hazard Identification
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Hazard Description GHS Classification

May cause mild skin irritation.
Skin Contact [9] Prolonged exposure may Skin Irritant (Category 2)[3]

lead to dermatitis.[3]

Eye Contact May cause eye irritation.[10] Eye Irritant (Category 2A)[3]

May cause respiratory irritation
Inhalation if vapors are inhaled in high -

concentrations.[10]

May be harmful if swallowed.

Ingestion -
[10]
) Harmful to aquatic life with Aquatic Chronic (Category 3)
Environmental )
long-lasting effects.[3] [3]

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling cinnamyl butyrate to determine the
appropriate level of PPE.

Required Personal Protective Equipment

Handling Always Wear Chemical-resistant Gloves Proceed with
Cinnamyl Butyrate (.., Nitrile) '—>‘ Safety Goggles or Glasses}%

Click to download full resolution via product page

Caption: Standard PPE for handling cinnamyl butyrate.

Handling and Storage Protocols
General Handling Procedures

o Ventilation: Always handle cinnamyl butyrate in a well-ventilated area, preferably within a
chemical fume hood, to minimize inhalation of vapors.[1][3]
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+ Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[3][9]

» Hygiene: Wash hands thoroughly with soap and water after handling and before eating,
drinking, or smoking.[3][9]

« Ignition Sources: Keep away from open flames, sparks, and other sources of ignition.[9]

Storage Procedures

» Container: Store in a tightly closed, original container.[3][9]
o Location: Keep in a cool, dry, and well-ventilated area.[1][3]
+ Light and Heat: Protect from direct sunlight and heat sources.[1][3]

* Incompatibilities: Store separately from strong oxidizing agents, strong acids, and strong
bases.[3]

Receiving
Cinnamyl Butyrate

Tightly Closed
Original Container

;

Designated Storage Area:
Cool, Dry, Well-Ventilated

]

|

I .
Ensure Separation
|

|

Segregate from:
- Strong Oxidizers

- Strong Acids
- Strong Bases
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Caption: Cinnamyl butyrate storage workflow.

Experimental Protocols
Preparation of Stock Solutions

Given its solubility, cinnamyl butyrate stock solutions are typically prepared in organic
solvents.

e Solvent Selection: Choose a suitable solvent such as ethanol or other oils based on the
experimental requirements.[1][8]

o Calculation: Determine the mass of cinnamyl butyrate needed to achieve the desired
concentration in the final volume of the stock solution.

 Dissolution:
o Tare a clean, dry glass vial on an analytical balance.

o Using a calibrated pipette, carefully transfer the calculated mass of cinnamyl butyrate
into the vial.

o Add the appropriate volume of solvent to the vial.

o Cap the vial tightly and vortex or sonicate until the cinnamyl butyrate is completely
dissolved.

e Labeling and Storage: Clearly label the stock solution with the compound name,
concentration, solvent, and date of preparation. Store in a tightly sealed container at the
appropriate temperature, protected from light.

Emergency Procedures
First Aid Measures

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention if symptoms persist.[3][9]

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1240197?utm_src=pdf-body-img
https://www.benchchem.com/product/b1240197?utm_src=pdf-body
https://www.benchchem.com/product/b1240197?utm_src=pdf-body
https://www.chemicalbull.com/products/cinnamyl-butyrate
https://www.solubilityofthings.com/cinnamyl-butanoate
https://www.benchchem.com/product/b1240197?utm_src=pdf-body
https://www.benchchem.com/product/b1240197?utm_src=pdf-body
https://www.benchchem.com/product/b1240197?utm_src=pdf-body
https://www.chemicalbull.com/images/product/MSDS-1762390788.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJndXQzbjQzdDUwemlnOWhoNGJ1dWhmZmljOHhvIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0k2MTE3QUZfMTAzLTYxLTdfQ2lubmFteWxfYnV0eXJhdGUucGRmXCI7IGZpbGVuYW1lKj1VVEYtOCcnTWV0YVNjaV9NU0k2MTE3QUZfMTAzLTYxLTdfQ2lubmFteWxfYnV0eXJhdGUucGRmIiwiY29udGVudF90eXBlIjoiYXBwbGljYXRpb24vcGRmIiwic2VydmljZV9uYW1lIjoibG9jYWwifSwicHVyIjoiYmxvYl9rZXkifX0=--5b4dcecf625dfed60e93d71f96e0aa769df55f2e/MetaSci_MSI6117AF_103-61-7_Cinnamyl_butyrate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and running water for at least 15 minutes. Seek medical advice if irritation develops
or persists.[3][9]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[3][9]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[3][9]

Accidental Release Measures

o Evacuate: Evacuate non-essential personnel from the spill area.
o Ventilate: Ensure adequate ventilation.
o Containment: Prevent the spill from spreading and entering drains or waterways.[3]

e Absorption: Absorb the spill with an inert, non-combustible material such as sand, earth, or
vermiculite.[3]

o Collection: Carefully collect the absorbed material into a suitable, labeled container for
disposal.

o Decontamination: Clean the spill area thoroughly with a suitable solvent and then with soap
and water.
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Caption: Spill response workflow for cinnamyl butyrate.
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Waste Disposal

All waste containing cinnamyl butyrate must be treated as chemical waste.

o Containers: Collect all cinnamyl butyrate waste, including contaminated materials, in a
clearly labeled, sealed container.

e Regulations: Dispose of the chemical waste in accordance with all applicable federal, state,
and local environmental regulations.[9][10] Do not dispose of it down the drain.[3]

Conclusion

The proper handling and storage of cinnamyl butyrate are paramount for laboratory safety
and the integrity of research data. By following these protocols, researchers can minimize risks
and ensure a safe working environment. Always refer to the most current Safety Data Sheet
(SDS) for the most comprehensive information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Handling and storage procedures for cinnamyl butyrate
in the lab]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1240197#handling-and-storage-procedures-for-
cinnamyl-butyrate-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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